1-((2,6-difluorophenyl)sulfonyl)-4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidine
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Description
1-((2,6-difluorophenyl)sulfonyl)-4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidine is a useful research compound. Its molecular formula is C18H23F2N3O2S and its molecular weight is 383.46. The purity is usually 95%.
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Scientific Research Applications
Environmental Persistence and Toxicity Evaluation
Research on polyfluoroalkyl chemicals, including their environmental persistence and microbial degradation, indicates a broader scientific interest in understanding how such compounds interact with ecosystems. Studies like those by Liu and Avendaño (2013) focus on evaluating the environmental fate, degradation pathways, and potential toxicological impacts of polyfluoroalkyl chemicals, highlighting the critical need for monitoring and managing these substances in environmental contexts (Liu & Avendaño, 2013).
Chemical Inhibition for Drug Metabolism Studies
The use of chemical inhibitors to study cytochrome P450 isoforms in human liver microsomes is another area of research relevant to similar compounds. Khojasteh et al. (2011) discuss how selective chemical inhibitors, including sulfonamide compounds, play a crucial role in deciphering the involvement of specific cytochrome P450 isoforms in drug metabolism, which is essential for predicting drug-drug interactions (Khojasteh et al., 2011).
Novel Sulfonamide Inhibitors
Research on sulfonamide inhibitors, as reviewed by Gulcin and Taslimi (2018), showcases the therapeutic applications of sulfonamide compounds in treating various conditions, from bacterial infections to cancer. This suggests potential biomedical applications for related chemical entities in drug development and pharmacological studies (Gulcin & Taslimi, 2018).
Biopolymer Modification for Nanoparticle Formation
The chemical modification of biopolymers, such as xylan, into ethers and esters for creating nanoparticles with specific properties, points to another application area. Research by Petzold-Welcke et al. (2014) into xylan derivatives underlines the potential of chemical compounds for creating novel materials with applications in drug delivery and other fields (Petzold-Welcke et al., 2014).
Properties
IUPAC Name |
1-(2,6-difluorophenyl)sulfonyl-4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23F2N3O2S/c1-13(2)18-21-8-11-22(18)12-14-6-9-23(10-7-14)26(24,25)17-15(19)4-3-5-16(17)20/h3-5,8,11,13-14H,6-7,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOMZSBPYUVRLDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=CN1CC2CCN(CC2)S(=O)(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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